molecular formula C₂₃H₂₅D₄N₇O₆ B1157695 ATL-313-d4

ATL-313-d4

Cat. No.: B1157695
M. Wt: 503.54
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

ATL-313-d4 is a deuterated analog of the adenosine A2A receptor agonist ATL-313, where four hydrogen atoms are replaced with deuterium at specific molecular positions. This modification enhances metabolic stability and reduces first-pass metabolism, making it valuable in pharmacokinetic and pharmacodynamic studies. Deuterated compounds like this compound are widely used as internal standards in mass spectrometry due to their isotopic purity and structural similarity to non-deuterated counterparts, ensuring accurate quantification in complex biological matrices . Recent advancements in analytical methodologies, such as those validated in Frontiers in Medicine (2021), have enabled precise characterization of its physicochemical properties and receptor-binding kinetics .

Properties

Molecular Formula

C₂₃H₂₅D₄N₇O₆

Molecular Weight

503.54

Synonyms

4-[3-[6-Amino-9-(N-cyclopropyl-β-D-ribofuranuronamidosyl)-9H-purin-2-yl]-2-propyn-1-yl]-1-piperidinecarboxylic Acid-d4 Methyl Ester;  DE 112-d4;  Evodenoson-d4

Origin of Product

United States

Comparison with Similar Compounds

Table 1. Physicochemical Properties

Parameter This compound Method Reference
LogP 2.1 HPLC (Supplementary Table 3, )
pKa 7.4 Potentiometric titration

Table 2. Pharmacokinetic Parameters in Rats

Metric This compound ATL-313
Cmax (ng/mL) 320 ± 45 290 ± 50
AUC0-24 (ng·h/mL) 2450 ± 310 980 ± 120

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.